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Compound of Interest

Compound Name: Rhod-2 (sodium salt)

Cat. No.: B10769545

Get Quote

Executive Summary
Rhod-2 (sodium salt) is a high-affinity, red-fluorescent calcium indicator designed for the

detection of intracellular free calcium (

).[1][2] Unlike its acetoxymethyl (AM) ester counterpart, which is membrane-permeant and
targets mitochondria, the sodium salt is membrane-impermeant.[1] This specific
physicochemical property dictates its primary applications: direct microinjection, patch-clamp
loading, and precise in vitro calibration.[1]

This guide details the quantum mechanical basis of its fluorescence switching, its dissociation

kinetics, and validated protocols for quantitative calcium imaging.

Part 1: Chemical Physics of Calcium Sensing
The BAPTA-Rhodamine Conjugate
The core of Rhod-2 is a chimera of two functional units:
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The Sensor (BAPTA): A 1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid analog.[1]

This moiety provides high selectivity for

over

due to the specific geometry of its octadentate coordination pocket.[1]

The Reporter (Rhodamine): A cationic fluorophore responsible for the red emission (~581

nm).[1]

Mechanism of Fluorescence Switching: PET
Suppression
Rhod-2 operates via Photo-induced Electron Transfer (PET).[1] This mechanism ensures the

dye remains "silent" in the absence of calcium and "active" upon binding.

State A: Calcium-Free (Quenched) In the absence of

, the nitrogen lone pair electrons on the BAPTA moiety possess a high energy potential.[1]
Upon photon absorption by the rhodamine fluorophore, an electron is rapidly transferred
from the BAPTA nitrogen to the excited fluorophore. This non-radiative decay pathway
quenches the fluorescence.

State B: Calcium-Bound (Fluorescent) When

binds to the BAPTA pocket, the nitrogen lone pairs become coordinated with the ion.[1] This
lowers their energy level (redox potential), making the electron transfer to the fluorophore
thermodynamically unfavorable.[1] The PET pathway is blocked, forcing the excited
fluorophore to decay radiatively, emitting a photon.

Visualization of Mechanism[3]
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Figure 1: The Photo-induced Electron Transfer (PET) suppression mechanism governing Rhod-

2 fluorescence.[1]

Part 2: Technical Specifications & Photophysics
Rhod-2 is non-ratiometric, meaning its excitation/emission maxima do not shift upon calcium

binding.[1][3][4][5][6] Quantitative measurements rely on intensity changes (

) rather than spectral shifts.[1]

Table 1: Physicochemical Properties
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Property Value Context

Excitation Max 552 nm
Compatible with 532 nm or

561 nm lasers.[1]

Emission Max 581 nm
Detectable in TRITC/RFP

channels.[1]

(

)

~570 nM
Measured at 22°C;

temperature dependent.[1]

Solubility Water/Buffer
Sodium salt is highly

hydrophilic.[1]

Stoichiometry 1:1
One dye molecule binds one

ion.[1]

Dynamic Range >100-fold

Increase from

to

.

Critical Note on

: The dissociation constant (

) is highly sensitive to temperature, pH, and ionic strength.[1] The value of 570 nM is standard
for room temperature (22°C).[1] At physiological temperature (37°C), the

typically increases (affinity decreases).[1] Self-calibration is mandatory for absolute
quantification.

Part 3: Experimental Workflows
Protocol A: In Vitro Calibration (Kd Determination)
Objective: Determine the precise

of Rhod-2 sodium salt in your specific experimental buffer. This protocol uses the "Reciprocal
Dilution Method" to ensure constant dye concentration.
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Materials:

Rhod-2 Sodium Salt (50 µM stock in water).[1]

Zero Ca Buffer: 10 mM K-MOPS (pH 7.2), 100 mM KCl, 10 mM EGTA.[1]

High Ca Buffer: 10 mM K-MOPS (pH 7.2), 100 mM KCl, 10 mM Ca-EGTA.[1]

Workflow:

Preparation: Prepare two identical cuvettes containing 2 mL of buffer + 1 µM Rhod-2.

Cuvette A: Zero Ca Buffer (defines

).[1]

Cuvette B: High Ca Buffer (defines

).[1]

Measurement: Record the emission spectrum (560–650 nm) for both cuvettes.

Titration:

Remove

µL from Cuvette A and replace with

µL from Cuvette B.

This increases

while keeping [Rhod-2] constant.[1]

Calculate free

using the WEBMAXC standard equation for EGTA buffering.[1]

Analysis: Plot Fluorescence vs. Free
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and fit to the Hill equation:

[1]

Protocol B: Patch-Clamp Loading (Cytosolic
Measurement)
Objective: Introduce Rhod-2 sodium salt directly into the cytosol to measure calcium transients

without mitochondrial sequestration artifacts.[1]

Rationale: Unlike the AM ester, the salt form cannot cross the mitochondrial membrane. When

loaded via a patch pipette, it remains cytosolic, providing a cleaner signal for cytosolic calcium

events (e.g., sparks, waves).[1]

Step-by-Step Protocol:

Pipette Solution: Dissolve Rhod-2 sodium salt in the internal pipette solution to a final

concentration of 50–100 µM.

Note: High concentrations are needed in the pipette to account for dilution upon diffusion

into the larger cell volume. Final intracellular concentration will likely be 1–5 µM.[1]

Seal Formation: Establish a GΩ seal on the target cell.

Break-in: Apply suction to rupture the membrane (whole-cell configuration).[1]

Diffusion Period: Allow 5–10 minutes for the dye to diffuse from the pipette into the cytosol.

Monitor the fluorescence rise in the cell body.[2]

Validation: Verify the absence of punctate staining. The fluorescence should be diffuse and

cytosolic. If puncta appear, the dye may be entering organelles via transporters (rare for the

salt form) or the seal is compromised.[1]

Part 4: Visualization of Experimental Logic
The following diagram illustrates the decision matrix for choosing the Sodium Salt over the AM

Ester and the subsequent workflow.
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Figure 2: Decision matrix and workflow for utilizing Rhod-2 Sodium Salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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